Cas no 2172278-52-1 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2172278-52-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6350755
• PubChem ID: 165567034
• Update Time: 2025-10-31

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
• EN300-1524004
• 2172278-52-1

• Inchi： 1S/C26H28N2O5/c29-23(28-14-16-13-22(28)24(16)25(30)31)11-5-6-12-27-26(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22,24H,5-6,11-15H2,(H,27,32)(H,30,31)
• InChI Key： ZBOUKFUVGOAOHS-UHFFFAOYSA-N
• SMILES： OC(C1C2CC1CN2C(CCCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid (CAS No. 2172278-52-1)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172278-52-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, featuring a complex bicyclic structure and an amide linkage, presents a unique combination of chemical properties that make it a promising candidate for various applications, particularly in drug discovery and molecular research.

The structural framework of this compound is characterized by a bicyclo[2.1.1]hexane core, which is appended with an N-terminal pentanoyl group and a C-terminal carboxylic acid moiety. The presence of a fluoren-9-yl methoxycarbonyl (Fmoc) group at the amine position introduces both stability and functionality, making it an attractive intermediate in peptide synthesis and other biochemical processes. This structural design not only enhances the compound's solubility and bioavailability but also allows for further derivatization, enabling researchers to tailor its properties for specific applications.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their potential to interact with biological targets in unique ways. The bicyclo[2.1.1]hexane scaffold is particularly noteworthy, as it mimics the conformational flexibility of natural products while maintaining structural integrity. This makes it an excellent candidate for designing molecules that can bind tightly to biological receptors or enzymes, thereby modulating their activity.

The Fmoc protecting group is another critical feature of this compound, widely used in solid-phase peptide synthesis (SPPS) to protect amino groups during elongation reactions. Its stability under standard reaction conditions makes it indispensable in peptide chemistry, where selective deprotection is essential for achieving high yields and purity. The incorporation of an Fmoc-amino acid derivative into larger molecules allows for controlled synthesis of complex peptides and peptidomimetics, which are increasingly being explored for their therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with greater accuracy. Studies have shown that molecules featuring the bicyclo[2.1.1]hexane core exhibit favorable interactions with various biological targets, including proteases, kinases, and ion channels. These interactions are often mediated by the compound's ability to adopt multiple conformations, allowing it to fit into binding pockets with high specificity.

The pentanoyl side chain in this compound contributes to its hydrophobicity, which can be advantageous in designing orally bioavailable drugs that require efficient absorption across lipid membranes. Additionally, the presence of a carboxylic acid group at the C-terminal provides a site for further functionalization, such as esterification or amidation, expanding its utility in synthetic chemistry.

One of the most exciting applications of this compound lies in its potential as a building block for drug candidates targeting neurological disorders. The rigid yet flexible structure of bicyclo[2.1.1]hexane mimics natural amino acid residues found in neurotransmitter receptors, suggesting that derivatives of this compound could modulate neurotransmitter release or receptor activity. Preliminary computational studies have indicated that certain analogs may exhibit potent effects on serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

In the realm of peptidomimetics, this compound serves as an excellent precursor for designing molecules that mimic peptide sequences while avoiding their limitations, such as poor stability or immunogenicity. By replacing certain amino acids with functionalized analogs derived from this scaffold, researchers can create compounds that retain biological activity but exhibit improved pharmacokinetic properties.

The synthesis of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity during multi-step reactions. However, modern synthetic methodologies have made significant strides in simplifying such processes through catalytic transformations and automated purification techniques.

Future research directions may explore the use of this compound as a scaffold for developing novel antibiotics or antiviral agents. The ability to introduce diverse functional groups into its structure allows for the creation of molecules with broad-spectrum activity against resistant pathogens. Additionally, its potential as a chiral building block could lead to the development of enantiomerically pure drugs with enhanced therapeutic efficacy.

The growing interest in green chemistry principles has also influenced the synthesis of this compound, prompting efforts to develop more sustainable methodologies that minimize waste and reduce environmental impact. Techniques such as flow chemistry and biocatalysis are being increasingly employed to streamline synthetic routes while maintaining high efficiency.

In conclusion,2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-azabicyclo2.1.1hexane-5-carboxylic acid (CAS No. 2172278-52-1) represents a fascinating example of how structural complexity can be leveraged to create molecules with diverse biological activities and therapeutic potential。 Its unique combination of features makes it a valuable tool in pharmaceutical research， offering new avenues for drug discovery and molecular innovation。